Cas no 5444-28-0 (N-Methyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: N-Methyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 5444-28-0
• MF: C₇H₉N₅S
• MW: 195.244858503342
• CID: 941277
• PubChem ID: 227481
• Update Time: 2025-07-26

N-Methyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• N-methyl-6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 2-(N-methylamino)-6-methylpyridine
• 6-methyl-2-methylaminopyridine
• 6-METHYL-PYRIDIN-2-YL-METHYLAMINE
• AB60602
• AC1MYXEY
• EN300-79666
• Methyl-(6-methyl-[2]pyridyl)-amin
• methyl-(6-methyl-[2]pyridyl)-amine
• Methyl-(6-methylmercapto-1(2)H-pyrazolo[3,4-d]pyrimidin-4-yl)-amin
• methyl-(6-methylsulfanyl-1(2)H-pyrazolo[3,4-d]pyrimidin-4-yl)-amine
• N,6-dimethyl-2-pyridinamine
• SureCN306134
• NoName_717
• N-methyl-6-methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• NSC19081
• 5444-28-0
• DTXSID20901585
• NSC-19081

• Inchi： 1S/C7H9N5S/c1-8-5-4-3-9-12-6(4)11-7(10-5)13-2/h3H,1-2H3,(H2,8,9,10,11,12)
• InChI Key： TYXJRBVEHKTNBE-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C2C=NNC2=N1)NC

Computed Properties

• Exact Mass: 195.05807
• Monoisotopic Mass: 195.057866
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8
• XLogP3: 1.3

Experimental Properties

• Density: 1.42
• Boiling Point: 495.9°C at 760 mmHg
• Flash Point: 253.7°C
• Refractive Index: 1.695
• PSA: 66.49
• LogP: 1.18950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines